93-45-8

4-(2-Naphthylamino)phenol

In Stock

• CAS RN:
• 93-45-8

• Formula:
• C16H13NO

• InChI:
• InChI=1S/C16H13NO/c18-16-9-7-14(8-10-16)17-15-6-5-12-3-1-2-4-13(12)11-15/h1-11,17-18H

• InChIKey:
• RACMGQBQYYWANW-UHFFFAOYSA-N

• 4-(2-naphthylamino)phenol is a purple solid. (NTP, 1992)

Diglycidyl 1,2-cyclohexanedicarboxylate

In Stock

• CAS RN:
• 5493-45-8

• Formula:
• C14H20O6

• InChI:
• InChI=1S/C14H20O6/c15-13(19-7-9-5-17-9)11-3-1-2-4-12(11)14(16)20-8-10-6-18-10/h9-12H,1-8H2

• InChIKey:
• XFUOBHWPTSIEOV-UHFFFAOYSA-N

• 1,2-cyclohexanedicarboxylic acid, bis(oxiranylmethyl)- is a clear yellow viscous liquid. (NTP, 1992)

2,5,6-Trimethylthieno[2,3-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 18593-45-8

• Formula:
• C9H10N2OS

• InChI:
• InChI=1S/C9H10N2OS/c1-4-5(2)13-9-7(4)8(12)10-6(3)11-9/h1-3H3,(H,10,11,12)

• InChIKey:
• ONHXPYXOJCRCBR-UHFFFAOYSA-N

• 2,5,6-Trimethylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C9H10N2OS and its molecular weight is 194.25. The purity is usually 95%.

N-(Tert-butyl)-3-phenyl-1-propanamine

In Stock

• CAS RN:
• 71193-45-8

• Formula:
• C13H21N

• InChI:
• InChI=1S/C13H21N/c1-13(2,3)14-11-7-10-12-8-5-4-6-9-12/h4-6,8-9,14H,7,10-11H2,1-3H3

• InChIKey:
• LLNBGXGSKBEYEM-UHFFFAOYSA-N

• N-(Tert-butyl)-3-phenyl-1-propanamine is a useful research compound. Its molecular formula is C13H21N and its molecular weight is 191.31 g/mol. The purity is usually 95%.

1-[(2S)-3-(Acetylthio)-2-methylpropionyl]-L-proline, hydrate; 90%

In Stock

• CAS RN:
• 801293-45-8

• Formula:
• C11H19NO5S

• InChI:
• InChI=1S/C11H17NO4S.H2O/c1-7(6-17-8(2)13)10(14)12-5-3-4-9(12)11(15)16;/h7,9H,3-6H2,1-2H3,(H,15,16);1H2/t7-,9+;/m1./s1

• InChIKey:
• WOOVUTUKNLXXPF-JXLXBRSFSA-N

• 1-[(2S)-3-(Acetylthio)-2-methylpropionyl]-L-proline, hydrate; 90% is a useful research compound. Its molecular formula is C11H19NO5S and its molecular weight is 277.34 g/mol. The purity is usually 95%.

1-(4-((6-Bromohexyl)oxy)butyl)-4-nitrobenzene

• CAS RN:
• 102293-45-8

• Formula:
• C16H24BrNO3

• InChI:
• InChI=1S/C16H24BrNO3/c17-12-4-1-2-5-13-21-14-6-3-7-15-8-10-16(11-9-15)18(19)20/h8-11H,1-7,12-14H2

• InChIKey:
• OKZVAKPAIXVGKV-UHFFFAOYSA-N

• 1-(4-((6-Bromohexyl)oxy)butyl)-4-nitrobenzene is a useful research compound. Its molecular formula is C16H24BrNO3 and its molecular weight is 358.27 g/mol. The purity is usually 95%.

(4-(Phenylcarbamoyl)phenyl)boronic acid

In Stock

• CAS RN:
• 330793-45-8

• Formula:
• C13H12BNO3

• InChI:
• InChI=1S/C13H12BNO3/c16-13(15-12-4-2-1-3-5-12)10-6-8-11(9-7-10)14(17)18/h1-9,17-18H,(H,15,16)

• InChIKey:
• DAUSGSRIYCUJDK-UHFFFAOYSA-N

• (4-(Phenylcarbamoyl)phenyl)boronic acid is a useful research compound. Its molecular formula is C13H12BNO3 and its molecular weight is 241.05 g/mol. The purity is usually 95%.

Cyclobutyl 2-(2,3-dimethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898793-45-8

• Formula:
• C15H20O

• InChI:
• InChI=1S/C15H20O/c1-11-5-3-6-13(12(11)2)9-10-15(16)14-7-4-8-14/h3,5-6,14H,4,7-10H2,1-2H3

• InChIKey:
• WOPVFPDAHLIWBG-UHFFFAOYSA-N

• Cyclobutyl 2-(2,3-dimethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H20O and its molecular weight is 216.32 g/mol. The purity is usually 95%.

2-((1-benzyl-1H-imidazol-2-yl)thio)-N-phenylacetamide

In Stock

• CAS RN:
• 893393-45-8

• Formula:
• C18H17N3OS

• InChI:
• InChI=1S/C18H17N3OS/c22-17(20-16-9-5-2-6-10-16)14-23-18-19-11-12-21(18)13-15-7-3-1-4-8-15/h1-12H,13-14H2,(H,20,22)

• InChIKey:
• PLJFOJATQGOOCV-UHFFFAOYSA-N

• 2-((1-benzyl-1H-imidazol-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C18H17N3OS and its molecular weight is 323.4 g/mol. The purity is usually 95%.

5-Acetyl-2,2-difluoro-1,3-benzodioxole

In Stock

• CAS RN:
• 136593-45-8

• Formula:
• C9H6F2O3

• InChI:
• InChI=1S/C9H6F2O3/c1-5(12)6-2-3-7-8(4-6)14-9(10,11)13-7/h2-4H,1H3

• InChIKey:
• BGHPIIBSWJDRLQ-UHFFFAOYSA-N

• 5-Acetyl-2,2-difluoro-1,3-benzodioxole is a useful research compound. Its molecular formula is C9H6F2O3 and its molecular weight is 200.14 g/mol. The purity is usually 95%.

2-(4-Aminopiperidin-1-yl)-1-(thiazol-2-yl)ethanone hydrochloride

Usually In Stock

• CAS RN:
• 1420993-45-8

• Formula:
• C10H16ClN3OS

• InChI:
• InChI=1S/C10H15N3OS.ClH/c11-8-1-4-13(5-2-8)7-9(14)10-12-3-6-15-10;/h3,6,8H,1-2,4-5,7,11H2;1H

• InChIKey:
• CIOYIRYNFZXDBI-UHFFFAOYSA-N

• 2-(4-Aminopiperidin-1-yl)-1-(thiazol-2-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C10H16ClN3OS and its molecular weight is 261.77 g/mol. The purity is usually 95%.

4-Bromo-5-(p-tolyl)-1H-pyrazole

In Stock

• CAS RN:
• 1116093-45-8

• Formula:
• C10H9BrN2

• InChI:
• InChI=1S/C10H9BrN2/c1-7-2-4-8(5-3-7)10-9(11)6-12-13-10/h2-6H,1H3,(H,12,13)

• InChIKey:
• FBRBWMSEHFZTHI-UHFFFAOYSA-N

• 4-Bromo-5-(p-tolyl)-1H-pyrazole is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.1 g/mol. The purity is usually 95%.

methyl 4-((2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)sulfonyl)benzoate

In Stock

• CAS RN:
• 1797893-45-8

• Formula:
• C18H18N4O4S

• InChI:
• InChI=1S/C18H18N4O4S/c1-12-9-17-19-10-14-11-21(8-7-16(14)22(17)20-12)27(24,25)15-5-3-13(4-6-15)18(23)26-2/h3-6,9-10H,7-8,11H2,1-2H3

• InChIKey:
• PUWSMTQYROFFGD-UHFFFAOYSA-N

• Methyl 4-((2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)sulfonyl)benzoate is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.43. The purity is usually 95%.

2-(2-Fluorophenoxy)-1-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379993-45-8

• Formula:
• C18H20FN3O3

• InChI:
• InChI=1S/C18H20FN3O3/c1-13-10-20-18(21-11-13)25-14-6-8-22(9-7-14)17(23)12-24-16-5-3-2-4-15(16)19/h2-5,10-11,14H,6-9,12H2,1H3

• InChIKey:
• ROJYNSJNQSPEKK-UHFFFAOYSA-N

• 2-(2-Fluorophenoxy)-1-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C18H20FN3O3 and its molecular weight is 345.374. The purity is usually 95%.